Cas no 2228920-00-9 (tert-butyl N-4-(2-amino-3-hydroxypropyl)-3-chlorophenylcarbamate)

Tert-butyl N-4-(2-amino-3-hydroxypropyl)-3-chlorophenylcarbamate is a specialized carbamate derivative featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The tert-butyl carbamate (Boc) protecting group enhances stability during reactions, while the chlorophenyl moiety offers opportunities for further functionalization. Its bifunctional structure (amine and alcohol) allows for selective modifications, facilitating the synthesis of complex molecules. The compound’s well-defined reactivity and compatibility with standard coupling reagents make it valuable in peptide and small-molecule drug development. Careful handling is advised due to the presence of reactive groups. Suitable for controlled environments in research and industrial settings.
tert-butyl N-4-(2-amino-3-hydroxypropyl)-3-chlorophenylcarbamate structure
2228920-00-9 structure
Product Name:tert-butyl N-4-(2-amino-3-hydroxypropyl)-3-chlorophenylcarbamate
CAS No:2228920-00-9
MF:C14H21ClN2O3
MW:300.781142950058
CID:6395458
PubChem ID:165654270
Update Time:2025-11-03

tert-butyl N-4-(2-amino-3-hydroxypropyl)-3-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-4-(2-amino-3-hydroxypropyl)-3-chlorophenylcarbamate
    • EN300-1898685
    • 2228920-00-9
    • tert-butyl N-[4-(2-amino-3-hydroxypropyl)-3-chlorophenyl]carbamate
    • Inchi: 1S/C14H21ClN2O3/c1-14(2,3)20-13(19)17-11-5-4-9(12(15)7-11)6-10(16)8-18/h4-5,7,10,18H,6,8,16H2,1-3H3,(H,17,19)
    • InChI Key: OTNXKXVUDDDIJZ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1CC(CO)N)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 300.1240702g/mol
  • Monoisotopic Mass: 300.1240702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 84.6Ų

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Additional information on tert-butyl N-4-(2-amino-3-hydroxypropyl)-3-chlorophenylcarbamate

Comprehensive Overview of tert-butyl N-4-(2-amino-3-hydroxypropyl)-3-chlorophenylcarbamate (CAS No. 2228920-00-9)

The compound tert-butyl N-4-(2-amino-3-hydroxypropyl)-3-chlorophenylcarbamate (CAS No. 2228920-00-9) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl carbamate group, an amino-hydroxypropyl side chain, and a chlorophenyl moiety, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its versatility in synthesizing targeted therapies, particularly in oncology and neurology.

One of the key reasons tert-butyl N-4-(2-amino-3-hydroxypropyl)-3-chlorophenylcarbamate is gaining attention is its role in small-molecule drug design. The presence of both amino and hydroxy functional groups allows for facile modifications, enabling the creation of derivatives with enhanced bioavailability or selectivity. This aligns with current trends in precision medicine, where researchers seek compounds that can be tailored to specific biological targets. Additionally, the chlorophenyl group contributes to the molecule's stability and binding affinity, making it a promising candidate for further exploration.

In the context of green chemistry and sustainable synthesis, CAS No. 2228920-00-9 has also sparked interest. Modern pharmaceutical labs prioritize efficient, low-waste synthetic routes, and this compound's modular structure supports such initiatives. Its potential applications in bioconjugation and proteomics further highlight its relevance in cutting-edge research. For instance, the tert-butyl carbamate (Boc) group is widely used as a protecting group in peptide synthesis, a technique critical for developing novel therapeutics.

Another area where tert-butyl N-4-(2-amino-3-hydroxypropyl)-3-chlorophenylcarbamate shows promise is in neurodegenerative disease research. The compound's ability to interact with neurotransmitter systems, owing to its amino-hydroxypropyl side chain, positions it as a potential scaffold for designing drugs targeting conditions like Alzheimer's or Parkinson's disease. This aligns with growing public and scientific interest in brain health and cognitive enhancement, topics frequently searched in academic and healthcare forums.

From a technical perspective, the synthesis and characterization of CAS No. 2228920-00-9 require advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and structural integrity, which are critical for reproducible research outcomes. The demand for high-quality reference standards in pharmaceutical testing further underscores the importance of this compound in quality control and regulatory compliance.

In summary, tert-butyl N-4-(2-amino-3-hydroxypropyl)-3-chlorophenylcarbamate (CAS No. 2228920-00-9) represents a multifaceted tool for modern scientific inquiry. Its applications span drug discovery, biochemical assays, and material science, reflecting the interdisciplinary nature of contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of today's most pressing health challenges.

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